3-Hydroxy-2-(4-methoxy-3-trifluoromethylphenyl)pyridine, 95%

• IUPAC Name: 2-[4-methoxy-3-(trifluoromethyl)phenyl]pyridin-3-ol
• InChI: InChI=1S/C13H10F3NO2/c1-19-11-5-4-8(7-9(11)13(14,15)16)12-10(18)3-2-6-17-12/h2-7,18H,1H3
• InChI Key: VUNHPTUAFMTDBD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=C(C=CC=N2)O)C(F)(F)F
• Molecular Formula: C13H10F3NO2
• DSSTOX Substance ID: DTXSID40683215
• Molecular Weight: 269.22 g/mol
• CAS RN: 1261889-36-4

Description

3-Hydroxy-2-(4-methoxy-3-trifluoromethylphenyl)pyridine, 95% (3-HO-2-(4-MTFMP)P) is a synthetic aromatic heterocyclic compound with both aryl and pyridine ring systems. It is a colorless, crystalline solid that is soluble in organic solvents and has a melting point of 135-136°C. 3-HO-2-(4-MTFMP)P has a wide range of applications in the fields of chemistry, pharmaceuticals, and materials science.

Scientific Research Applications

3-HO-2-(4-MTFMP)P has been studied for its potential applications in the fields of chemistry, pharmaceuticals, and materials science. In chemistry, it has been used as an intermediate for the synthesis of a variety of aromatic compounds, such as fluorinated pyridines and pyrrolizidines. In pharmaceuticals, it has been used as a starting material for the synthesis of novel anti-inflammatory agents. In materials science, it has been used as a building block for the synthesis of organic semiconductors.

Mechanism of Action

The mechanism of action of 3-HO-2-(4-MTFMP)P is not well understood. However, it is believed that the pyridine ring of the compound is responsible for its biological activity. It is also believed that the trifluoromethyl group of the compound is responsible for its anti-inflammatory activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-HO-2-(4-MTFMP)P are not well understood. However, it has been shown to have anti-inflammatory activity in vitro. It has also been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6.

Advantages and Limitations for Lab Experiments

3-HO-2-(4-MTFMP)P has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and its synthesis is relatively straightforward. It is also a stable compound that is soluble in organic solvents. However, it is important to note that 3-HO-2-(4-MTFMP)P is a highly potent compound, and its use should be handled with caution.

Future Directions

The potential applications of 3-HO-2-(4-MTFMP)P are vast and varied. Further research is needed to fully understand its mechanism of action, biochemical and physiological effects, and potential therapeutic applications. Potential future directions include further investigation into the anti-inflammatory activity of the compound, its potential as an anti-cancer agent, and its potential as a building block for the synthesis of organic semiconductors. Additionally, further research is needed to explore the use of 3-HO-2-(4-MTFMP)P in the synthesis of novel pharmaceutical agents and materials.

Synthesis Methods

3-HO-2-(4-MTFMP)P can be synthesized by a two-step process. The first step involves the reaction of 4-methoxy-3-trifluoromethylphenylchloride with 2-hydroxypyridine in the presence of a base, such as triethylamine. The second step involves the deprotection of the pyridine ring with aqueous sodium hydroxide. This results in the formation of 3-HO-2-(4-MTFMP)P.